4-Bromo-4'-iodo-1,1'-bi(bicyclo[2.2.1]heptane)

• CAS No.: 62947-59-5
• Molecular Formula: C14H20BrI
• Molecular Weight: 395.12 g/mol
• IUPAC Name: 1-bromo-4-(4-iodo-1-bicyclo[2.2.1]heptanyl)bicyclo[2.2.1]heptane
• InChI: InChI=1S/C14H20BrI/c15-13-5-1-11(9-13,2-6-13)12-3-7-14(16,10-12)8-4-12/h1-10H2
• InChI Key: QJKDCFLCVYQLMA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C2)C34CCC(C3)(CC4)I)Br

Description

4-Bromo-4’-iodo-1,1’-bi(bicyclo[2.2.1]heptane) is a compound that belongs to the class of bicyclic compounds. These compounds are characterized by their unique structure, which consists of two fused rings. The presence of bromine and iodine atoms in the compound makes it an interesting subject for various chemical reactions and applications.

Preparation Methods

The synthesis of 4-Bromo-4’-iodo-1,1’-bi(bicyclo[2.2.1]heptane) can be achieved through several methods. One common approach involves the use of a formal [4 + 2] cycloaddition reaction enabled by organocatalysis . This method allows for the rapid and enantioselective synthesis of bicyclo[2.2.1]heptane derivatives from simple starting materials under mild conditions . Industrial production methods may involve scaling up these synthetic routes while ensuring the purity and yield of the final product.

Chemical Reactions Analysis

4-Bromo-4’-iodo-1,1’-bi(bicyclo[2.2.1]heptane) undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using appropriate reagents and conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions to form different products.

Cycloaddition Reactions: The bicyclic structure allows for cycloaddition reactions, which can lead to the formation of more complex structures.

Common reagents used in these reactions include organocatalysts, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Bromo-4’-iodo-1,1’-bi(bicyclo[2.2.1]heptane) has several applications in scientific research:

• Chemistry